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Compound of Interest

Compound Name:
1,1-Dimethyl-4-

phenylpiperazinium iodide

Cat. No.: B1195028 Get Quote

An In-Depth Technical Guide to 1,1-Dimethyl-4-phenylpiperazinium Iodide (DMPP)

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical, physical, and

pharmacological properties of 1,1-Dimethyl-4-phenylpiperazinium iodide (DMPP). It includes

detailed experimental protocols derived from scientific literature and visual representations of

its mechanism of action and experimental applications to support research and development

efforts.

Core Chemical and Physical Properties
1,1-Dimethyl-4-phenylpiperazinium iodide is a quaternary ammonium salt and an N-

arylpiperazine.[1][2] It presents as a white to light yellow or white fine crystalline powder.[2][3]

[4] This compound is a selective nicotinic acetylcholine receptor (nAChR) agonist and is widely

used as a research tool.[1][5]

Table 1: Chemical and Physical Data for 1,1-Dimethyl-4-phenylpiperazinium Iodide
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Property Value Source(s)

IUPAC Name
1,1-dimethyl-4-

phenylpiperazin-1-ium;iodide
[1]

Synonyms

DMPP, DMPP iodide,

Dimethylphenylpiperazinium

iodide

[1][4]

CAS Number 54-77-3 [1][5]

Molecular Formula C12H19IN2 [1][4]

Molecular Weight 318.20 g/mol [1][5]

Melting Point 234-238 °C [2][4][5]

Appearance White to light yellow powder [3][4]

Solubility

Water: 21 mg/mL[5], DMSO:

125 mg/mL (requires

ultrasound)[6]

[5][6]

Storage Temperature -20°C [4][5]

Purity ≥98% (by TLC or titration) [5][7]

Pharmacological Profile and Mechanism of Action
DMPP is a non-selective nicotinic acetylcholine receptor (nAChR) agonist that stimulates

autonomic ganglia and the adrenal medulla.[5] While it was initially considered a prototype for

ganglionic stimulation, it has been shown to bind with high affinity to nicotinic receptors in the

brain.[8] Its action at nAChRs, which are ligand-gated ion channels, leads to the modulation of

synaptic transmission.[9]

The compound's ability to activate these receptors makes it a valuable tool in neuroscience

research for studying cholinergic signaling.[4] It has been used to investigate the roles of

different nAChR subunits, such as α7 and α4β2, in various physiological processes.[5]

Furthermore, DMPP has demonstrated anti-inflammatory effects in various animal models and

can reduce the release of pro-inflammatory cytokines like IL-1, IL-6, and TNF from immune

cells.[8]
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Signaling Pathways
DMPP exerts its effects by binding to and activating nAChRs, leading to depolarization and

subsequent cellular responses.
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DMPP activation of a nicotinic acetylcholine receptor.

Recent studies have also revealed that DMPP can induce glioma regression by inhibiting

angiogenesis, potentially through the Ang-1 and HIF-2α signaling pathways.[10]
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Inhibitory effect of DMPP on angiogenesis in glioma.

Key Experimental Applications and Protocols
DMPP is utilized in a variety of experimental contexts, from electrophysiology to in vivo animal

studies.

In Vitro Electrophysiology
Objective: To study the effect of DMPP on neuronal excitability.

Protocol:

Prepare a medullary slice from a neonatal rat brain.

In a voltage-clamped (-60 mV) hypoglossal (XII) motoneuron, bath-apply DMPP at

concentrations ranging from 0.5 to 200 µM.[8][11]

To isolate nicotinic effects, atropine (1 µmol/L) can be included in the bath solution to block

muscarinic receptors.[11]

Record the inward currents induced by DMPP. These currents are dose-dependent and

indicate an increase in membrane conductance.[11]

In Vivo Cardiovascular Studies in Mice
Objective: To investigate the role of nAChRs in the autonomic regulation of cardiovascular

responses.

Protocol:

Anesthetize mice with urethane.

Administer DMPP to the anesthetized mice.

Monitor cardiovascular parameters such as heart rate and blood pressure to assess the

effects of nAChR activation by DMPP.[5]
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This model can be used to study the specific roles of α7 and α4β2 nAChRs in cardiovascular

regulation.[5]

In Vivo Angiogenesis and Glioma Model
Objective: To assess the anti-angiogenic and anti-tumor effects of DMPP on glioma.

Protocol:

Implant U87 glioma cells onto the chick embryonic chorioallantoic membrane (CAM).

Treat the developing tumor with DMPP.

Monitor the tumor size and vasculature. Studies have shown that DMPP can significantly

inhibit glioma size.[10]

Further analysis can be conducted on the chick yolk-sac membrane (YSM) to observe

DMPP's inhibitory effects on vasculogenesis and angiogenesis, which are key processes in

tumor growth.[10]

Preparation of DMPP Solutions
For In Vitro and In Vivo Use:

Due to the small amount of lyophilized powder, centrifuge the vial at 10,000 x g for 5 minutes

to collect all material at the bottom.[8]

For a stock solution, dissolve the compound in sterile water to a concentration of at least 0.1

mg/mL.[8]

For long-term storage, create small aliquots of the stock solution and store them at -20°C for

up to six months.[8]

Before use, thaw the aliquot and dilute to the desired working concentration in the

appropriate buffer. Fresh solutions are recommended.[8]

Experimental and Logical Workflows
Visualizing the workflow of experiments using DMPP can clarify the research process.
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Workflow for CAM assay to test DMPP on glioma.

The logical relationship between DMPP's chemical nature and its applications highlights its

versatility as a research tool.
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Classification and applications of DMPP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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